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Compound of Interest

Compound Name: Hafnium tert-butoxide

Cat. No.: B1588767

This guide provides essential safety and logistical information for the proper disposal of
Hafnium tert-butoxide (Hf(OtBu)4), ensuring the safety of laboratory personnel and
compliance with regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

Immediate Safety and Handling Precautions

Hafnium tert-butoxide is a flammable liquid and vapor that causes skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Chemical worker's goggles are required. Do not wear contact lenses.[3]

Hand Protection: Wear rubber, neoprene, or nitrile gloves.[3]

Respiratory Protection: If exposure limits are exceeded, use a NIOSH-approved dust and
mist respirator.[3] A full-face respirator with appropriate cartridges is recommended where
risk assessment shows it is necessary.[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Engineering Controls:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1588767?utm_src=pdf-interest
https://www.benchchem.com/product/b1588767?utm_src=pdf-body
https://www.benchchem.com/product/b1588767?utm_src=pdf-body
https://www.chemicalbook.com/msds/hafnium-tert-butoxide.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich2172-02-3.pdf
https://www.chemicalbook.com/msds/hafnium-tert-butoxide.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich2172-02-3.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKH326-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKH326-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKH326-msds.pdf
https://www.chemicalbook.com/msds/hafnium-tert-butoxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA41908&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Work in a well-ventilated area, preferably with local exhaust.[3]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

Quantitative Data

The following table summarizes the key physical and chemical properties of Hafnium tert-

butoxide.
Property Value
Chemical Formula C16H3604Hf
Molecular Weight 470.95 g/mol
Appearance Straw to amber viscous liquid[3]
Boiling Point 90°C @ 5mm HgJ3]
Flash Point >65°C (>150°F)[3]
Specific Gravity 1.17[3]
Solubility in Water Insoluble[3]

Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup:

o Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure
adequate ventilation.[1]

» Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][4] Use only non-sparking tools.[2][4]
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]

Absorb Spill: For liquid spills, use a non-combustible absorbent material like sand, earth,
diatomaceous earth, or vermiculite.[1] For solid residue, sweep the material and transfer it to
a suitable container for disposal.[3]

Collect Waste: Place the absorbed material into a suitable, closed container for disposal.[4]
Decontaminate: Wash the spill area thoroughly.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4]

Disposal Procedures

Proper disposal of Hafnium tert-butoxide is crucial to prevent environmental contamination

and ensure safety.

Step-by-Step Disposal Guidance:

Labeling: Ensure the waste container is clearly and accurately labeled with the contents,
including the chemical name and associated hazards.

Containerization: Keep the waste in its original container if possible, or a compatible, tightly
sealed container to prevent leakage.[1][4] Do not mix with other waste.[1]

Storage: Store the waste container in a cool, dry, and well-ventilated area away from heat
and ignition sources.[1][5] The storage area should be locked up.[1]

Professional Disposal: Arrange for the disposal of the waste through a licensed disposal
company.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[1]
Follow all local, state, and federal regulations for chemical waste disposal.[3]

Note: Uncleaned containers should be handled in the same manner as the product itself.[1]

Emergency First Aid
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][3]
Remove contact lenses if present and easy to do.[1] Seek medical attention.[3]

» Skin Contact: Take off immediately all contaminated clothing.[1] Flush skin with water, then
wash with soap and plenty of water.[1][3] If skin irritation occurs, get medical advice.[4]

 Inhalation: Move the exposed individual to fresh air.[1][3] If they are not breathing, give
artificial respiration.[1] Call a physician if you feel unwell.[3][4]

 Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water and then drink plenty of water.[1][4] Seek medical
attention.[1][3]

Visual Workflow for Hafnium tert-butoxide Handling
and Disposal

The following diagram illustrates the decision-making process for the safe handling and
disposal of Hafnium tert-butoxide.
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Caption: Workflow for safe handling and disposal of Hafnium tert-butoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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